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Compound Name: Tetraammonium hexamolybdate

Cat. No.: B086680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The term "ammonium molybdate" can encompass several chemical species, with

the most common and industrially significant being Ammonium Heptamolybdate Tetrahydrate,

often referred to as ammonium paramolybdate.[1][2] Its precise stoichiometry is represented by

the chemical formula (NH₄)₆Mo₇O₂₄·4H₂O.[3] This guide will focus on the detailed

stoichiometry, synthesis, and characterization of this prominent member of the ammonium

molybdate family, while also touching upon other related ammonium polymolybdates.

Stoichiometry and Structure
The stoichiometry of ammonium heptamolybdate tetrahydrate reveals a complex ionic

structure. The compound is composed of six ammonium cations (NH₄⁺), one heptamolybdate

anion ([Mo₇O₂₄]⁶⁻), and four molecules of water of hydration.[1]

Structural Details: The heptamolybdate anion consists of seven molybdenum atoms, each

octahedrally coordinated by oxygen atoms.[1] These octahedra are linked through shared

edges and vertices. The structure contains terminal, doubly bridging, and triply bridging oxide

ligands.[1]
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Property Value Reference

Chemical Formula (NH₄)₆Mo₇O₂₄·4H₂O [3]

Molar Mass 1235.86 g/mol [1]

Molybdenum Content ~54.3% [3]

Crystal System Monoclinic [4]

Space Group P2₁/c [4]

Density 2.498 g/cm³ [1]

Elemental Composition:

Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Mass
Percentage
(%)

Molybdenum Mo 95.94 7 54.35

Oxygen O 15.999 28 36.40

Nitrogen N 14.007 6 6.80

Hydrogen H 1.008 32 2.45

Experimental Protocols
2.1. Synthesis of Ammonium Heptamolybdate Tetrahydrate

A common laboratory-scale synthesis involves the dissolution of molybdenum trioxide in an

excess of aqueous ammonia.[1][5]

Protocol:

Dissolution: Dissolve molybdenum trioxide (MoO₃) in an excess of aqueous ammonia

solution. The reaction proceeds until the MoO₃ is fully dissolved, forming a clear solution.
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Evaporation: Allow the solution to evaporate slowly at room temperature. As the ammonia

evaporates, the pH of the solution decreases.

Crystallization: Six-sided transparent prisms of ammonium heptamolybdate tetrahydrate will

crystallize from the solution.[1]

Isolation: The crystals can be isolated by filtration and washed with cold deionized water.

Commercial Production: On a larger scale, a high-purity ammonium heptamolybdate is often

produced by dissolving high-purity molybdenum trioxide in ammonium hydroxide to create a

saturated solution at an elevated temperature (e.g., 55°C).[6] Subsequent cooling of the

solution induces the precipitation of ammonium heptamolybdate crystals.[6]

2.2. Thermal Decomposition Analysis

The thermal decomposition of ammonium heptamolybdate is a complex, multi-step process.[7]

[8] The final product depends on the atmosphere under which the decomposition is carried out.

[9]

General Protocol for Thermogravimetric Analysis (TGA):

Sample Preparation: Place a known mass of ammonium heptamolybdate tetrahydrate into a

TGA sample pan.

Instrument Setup: Place the pan in the TGA furnace.

Heating Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under a specific

atmosphere (e.g., nitrogen, air, or helium).

Data Collection: Record the mass loss as a function of temperature.

Expected Results: The decomposition typically proceeds through several stages, involving the

loss of water of hydration, followed by the evolution of ammonia and water, leading to the

formation of various intermediate ammonium polymolybdates and ultimately molybdenum

trioxide (MoO₃) in an oxidizing atmosphere.[7][8]

Signaling Pathways and Logical Relationships
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Thermal Decomposition Pathway of Ammonium Heptamolybdate Tetrahydrate:

The thermal decomposition of (NH₄)₆Mo₇O₂₄·4H₂O is a stepwise process involving several

intermediates. The exact pathway can vary depending on conditions such as heating rate and

atmosphere. A generalized pathway is depicted below.[7]

(NH₄)₆Mo₇O₂₄·4H₂O (NH₄)₄Mo₅O₁₇

~110-150°C
-4H₂O, -2NH₃ (NH₄)₂Mo₄O₁₃

~150-220°C
-2NH₃, -H₂O Intermediate Polymolybdates~220-300°C MoO₃

>300°C

Click to download full resolution via product page

Caption: Generalized thermal decomposition pathway of ammonium heptamolybdate

tetrahydrate.

Synthesis Workflow:

The synthesis of ammonium heptamolybdate from molybdenum trioxide follows a

straightforward logical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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